4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 4-(azepan-2-yl)-2,2-dimethyloxolan-3-one
• InChI: InChI=1S/C12H21NO2/c1-12(2)11(14)9(8-15-12)10-6-4-3-5-7-13-10/h9-10,13H,3-8H2,1-2H3
• InChI Key: GZXBNFIUQZFADR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C(CO1)C2CCCCCN2)C

Description

4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one is a bicyclic organic compound featuring a seven-membered azepane ring fused to a five-membered oxolane (tetrahydrofuran) ring. The oxolane moiety contains two methyl groups at the 2-position and a ketone group at the 3-position.

Compounds containing azepane or diazepane rings, such as 2-(4-chlorophenoxy)-2-methyl-1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]propan-1-one (CAS 2320143-91-5), are often explored in medicinal chemistry for their pharmacokinetic profiles and receptor-binding capabilities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one typically involves the reaction of azepane derivatives with oxolane derivatives under specific conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions may vary depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may yield hydroxy derivatives.

Scientific Research Applications

4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in the study of biological processes and interactions.

Industry: It can be used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact mechanism may vary based on the specific application and the target molecules involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

1,3-Dioxolan-2-one, 4-(chloromethyl)- (CAS 2463-45-8) Structure: A five-membered 1,3-dioxolan-2-one ring with a chloromethyl substituent at the 4-position. Key Differences: Lacks the azepane ring and methyl groups present in 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one. The chlorine atom introduces higher polarity and reactivity, making it a precursor in polymer synthesis (e.g., polycarbonates) .

2-(4-Chlorophenoxy)-2-methyl-1-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]propan-1-one (CAS 2320143-91-5) Structure: Combines a diazepane ring (seven-membered with two nitrogen atoms) and an oxolane ring. Key Differences: The diazepane ring introduces additional nitrogen-based functionality, enhancing hydrogen-bonding capacity compared to the single-amine azepane in 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one. This compound is tailored for CNS drug development due to its ability to cross the blood-brain barrier .

4-[(3,4-Dimethoxyphenyl)methyl]-3-hydroxy-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one (CAS 34209-69-3) Structure: A substituted oxolan-2-one with aromatic and hydroxyl groups. This compound is studied for antioxidant properties, diverging from the azepane derivatives’ focus on neurological targets .

Physicochemical and Pharmacological Comparisons

Property	4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one	CAS 2463-45-8	CAS 2320143-91-5
Molecular Weight	~225.3 g/mol (estimated)	136.57 g/mol	~395.9 g/mol
Polarity	Moderate (ketone + amine)	High (chlorine)	Moderate (amide)
Bioactivity Focus	Underexplored (potential CNS applications)	Industrial	CNS drug candidates
Synthetic Complexity	High (stereochemical control)	Low	Moderate

Biological Activity

4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by an azepane ring and a dimethyloxolan moiety, which may contribute to its biological effects. Understanding the structure-activity relationship (SAR) is crucial for elucidating its pharmacological properties.

Research indicates that compounds similar to 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one often exhibit diverse mechanisms of action, including:

• Inhibition of Enzymatic Activity : Compounds in this class may inhibit specific enzymes such as carbonic anhydrases (CAs), which are implicated in various physiological processes and diseases .
• Antioxidant Properties : The presence of specific functional groups can enhance the antioxidant capacity, potentially mitigating oxidative stress in biological systems .

Therapeutic Applications

• Anti-inflammatory Effects : Some studies suggest that compounds with similar structures can reduce inflammation markers in models of rheumatoid arthritis, indicating potential use in treating inflammatory conditions .
• Neurological Effects : Research has shown that certain derivatives can influence neurobehavioral outcomes, suggesting possible applications in neurodegenerative diseases or mood disorders .

Study on Inhibitory Activity

A study evaluated the inhibitory action of various compounds against human carbonic anhydrase isoforms. The results indicated that structurally related compounds exhibited significant inhibition with IC50 values ranging from nanomolar to subnanomolar concentrations . This highlights the potential for 4-(Azepan-2-yl)-2,2-dimethyloxolan-3-one as a lead compound for developing selective enzyme inhibitors.

Compound	Target Enzyme	IC50 (nM)
Compound 1	hCA I	57.8
Compound 2	hCA II	6.4
Compound 3	hCA IX	7.1
Compound 4	hCA XII	3.1

Neurobehavioral Study

In another study focusing on neurobehavioral effects, a related compound was tested in a CFA-induced arthritis model. The results showed significant improvements in mechanical sensitivity and reduced anxiety-like behaviors, suggesting that the compound could modulate neurochemical pathways involved in pain and mood regulation .